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For Researchers, Scientists, and Drug Development Professionals

Abstract
3-(Ethylamino)pyrrolidine is a versatile heterocyclic amine that serves as a crucial building

block in medicinal chemistry and drug discovery. Its pyrrolidine scaffold is a common motif in a

wide array of biologically active compounds, making this reagent a valuable tool for the

synthesis of novel therapeutics. This technical guide provides a comprehensive overview of the

commercial availability of 3-(Ethylamino)pyrrolidine, including its racemic and chiral forms,

detailed purchasing information, and insights into its synthesis. Furthermore, this document

explores the potential biological relevance of the pyrrolidine core, offering a foundation for its

application in the development of new chemical entities targeting various signaling pathways.

Commercial Availability and Suppliers
3-(Ethylamino)pyrrolidine is commercially available from a range of chemical suppliers,

catering to both research and bulk quantity needs. The compound is available in its racemic

form as well as its chiral enantiomers, (R)-(+)-3-(Ethylamino)pyrrolidine and (S)-(-)-3-
(Ethylamino)pyrrolidine, which are critical for stereoselective synthesis in drug development.
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A survey of the market indicates several key suppliers for 3-(Ethylamino)pyrrolidine and its

derivatives. The following tables summarize the available forms, typical purities, and CAS

numbers.

Table 1: Commercial Forms of 3-(Ethylamino)pyrrolidine

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Chirality

3-

(Ethylamino)pyrr

olidine

111390-22-8 C₆H₁₄N₂ 114.19 Racemic

(3R)-(+)-3-

(Ethylamino)pyrr

olidine

381670-30-0 C₆H₁₄N₂ 114.19 (R)-enantiomer

(3S)-(-)-3-

(Ethylamino)pyrr

olidine

381670-31-1 C₆H₁₄N₂ 114.19 (S)-enantiomer

3-(N-Acetyl-N-

ethylamino)pyrrol

idine

115445-29-9 C₈H₁₆N₂O 156.23 Racemic

Table 2: Representative Suppliers and Pricing
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Supplier Product
CAS
Number

Purity Quantity Price (USD)

Chem-Impex

3-

(Ethylamino)p

yrrolidine

111390-22-8 ≥ 97% (GC) 5g $403.30

Chem-Impex

(3R)-(+)-3-

(Ethylamino)p

yrrolidine

381670-30-0 ≥ 97% (GC) 1g $443.86

TCI

Chemicals

(3S)-(-)-3-

(Ethylamino)p

yrrolidine

381670-31-1 >98.0% (GC) 1g
Contact for

price

Pharmaffiliate

s

3-

(Ethylamino)p

yrrolidine

111390-22-8 N/A N/A
Contact for

price

ChemicalBoo

k

(3S)-(-)-3-

(Ethylamino)p

yrrolidine

381670-31-1
98.0%

(GC&T)
1g

Contact for

price

Lab Pro Inc.

3-(N-Acetyl-

N-

ethylamino)p

yrrolidine

115445-29-9
Min. 98.0%

(T)
5g

Contact for

price

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to contact the suppliers directly for the most current pricing and availability.

Suppliers are located globally, with a significant presence in North America, Europe, and Asia,

including China and India, ensuring accessibility for researchers worldwide.[1][2][3]

Synthesis of 3-(Ethylamino)pyrrolidine
The synthesis of 3-(Ethylamino)pyrrolidine can be achieved through various synthetic routes.

A common and efficient method is the reductive amination of a suitable pyrrolidinone precursor

or the direct alkylation of 3-aminopyrrolidine.
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Hypothesized Experimental Protocol: Reductive
Amination of N-Boc-3-pyrrolidinone with Ethylamine
This protocol describes a plausible two-step synthesis of 3-(Ethylamino)pyrrolidine via

reductive amination, a widely used method for amine synthesis.[4][5]

Step 1: Imine Formation

To a solution of N-Boc-3-pyrrolidinone (1 equivalent) in a suitable solvent such as methanol

or dichloromethane, add ethylamine (1.5-2 equivalents).

The reaction mixture is stirred at room temperature. The progress of the imine formation can

be monitored by TLC or GC-MS.

For less reactive ketones, a dehydrating agent like molecular sieves or a catalytic amount of

a weak acid can be added to drive the equilibrium towards the imine.

Step 2: Reduction of the Imine

Once the imine formation is complete, a reducing agent is added to the reaction mixture.

Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reagent suitable for this

transformation and is typically used in slight excess (1.2-1.5 equivalents).[6]

The reaction is stirred at room temperature until the reduction is complete, as indicated by

TLC or GC-MS.

Upon completion, the reaction is quenched with a saturated aqueous solution of sodium

bicarbonate.

The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined

organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and

concentrated under reduced pressure.

The resulting N-Boc-3-(ethylamino)pyrrolidine can be purified by column chromatography.

Step 3: Deprotection
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The purified N-Boc-3-(ethylamino)pyrrolidine is dissolved in a solution of hydrochloric acid

in a suitable solvent like dioxane or methanol.

The mixture is stirred at room temperature until the deprotection is complete (monitored by

TLC).

The solvent is removed under reduced pressure to yield 3-(Ethylamino)pyrrolidine
dihydrochloride. The free base can be obtained by neutralization with a suitable base.

Synthetic Workflow for 3-(Ethylamino)pyrrolidine

N-Boc-3-pyrrolidinone Reductive Amination
(Ethylamine, NaBH(OAc)₃) N-Boc-3-(ethylamino)pyrrolidine Deprotection

(HCl) 3-(Ethylamino)pyrrolidine

Click to download full resolution via product page

A simplified workflow for the synthesis of 3-(Ethylamino)pyrrolidine.

Biological Significance and Potential Applications
The pyrrolidine ring is a privileged scaffold in medicinal chemistry, present in numerous natural

products and FDA-approved drugs.[7] Its non-planar, three-dimensional structure allows for

diverse interactions with biological targets. Derivatives of 3-aminopyrrolidine have shown a

wide range of biological activities, including acting as antagonists for chemokine receptors like

CCR2, which are involved in inflammatory responses.[8]

Potential Role in Signaling Pathways
While direct studies on the signaling pathways modulated by 3-(Ethylamino)pyrrolidine are

limited, the broader class of pyrrolidine-containing compounds has been implicated in various

cellular processes. For instance, some pyrrolidine derivatives have been shown to influence

the NF-κB signaling pathway, a critical regulator of inflammation, immunity, and cell survival.

The diagram below illustrates a potential, generalized mechanism by which a hypothetical

bioactive molecule derived from 3-(Ethylamino)pyrrolidine might modulate the NF-κB
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signaling pathway. This is a speculative representation based on the known activities of other

pyrrolidine derivatives and serves as a conceptual framework for further investigation.

Hypothetical Modulation of NF-κB Pathway
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Hypothetical inhibition of the NF-κB signaling pathway.

Quality Control and Documentation
For researchers and drug development professionals, ensuring the quality and purity of starting

materials is paramount. Reputable suppliers provide a Certificate of Analysis (CoA) for their

products. A CoA typically includes:

Product Identification: Name, CAS number, batch number.

Physical Properties: Appearance, melting/boiling point.

Analytical Data: Results from techniques such as Nuclear Magnetic Resonance (NMR), Gas

Chromatography (GC), and Mass Spectrometry (MS) to confirm structure and purity.

Date of Analysis and Expiry.

While a specific CoA for 3-(Ethylamino)pyrrolidine was not publicly available at the time of

this writing, suppliers like Pharmaffiliates indicate that sample CoAs are available upon request.

[9] It is standard practice to request and review the CoA before purchasing and using any

chemical reagent.

Conclusion
3-(Ethylamino)pyrrolidine is a readily available and synthetically versatile building block with

significant potential in drug discovery and development. Its commercial availability in racemic

and chiral forms provides researchers with the necessary tools for the stereoselective synthesis

of complex molecules. The straightforward synthetic routes, such as reductive amination, make

it an accessible intermediate. The established biological relevance of the pyrrolidine scaffold,

coupled with the potential for its derivatives to modulate key signaling pathways like NF-κB,

underscores its importance for future research in areas such as inflammation, neuroscience,

and oncology. Researchers are encouraged to consult directly with suppliers for the most up-to-

date product information and to obtain necessary quality documentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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